Cas no 83217-26-9 (2-(4-Bromophenyl)-4,6-dichloropyrimidine)

83217-26-9 structure
Product name:2-(4-Bromophenyl)-4,6-dichloropyrimidine
2-(4-Bromophenyl)-4,6-dichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenyl)-4,6-dichloropyrimidine
- DTXSID50615845
- Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
- 83217-26-9
- F84592
- AKOS012921416
- JIYYBQNJKKLWTP-UHFFFAOYSA-N
- SCHEMBL11290759
- 2-(4-Bromophenyl)-4,6-dichloropyrimidine
-
- Inchi: InChI=1S/C10H5BrCl2N2/c11-7-3-1-6(2-4-7)10-14-8(12)5-9(13)15-10/h1-5H
- InChI Key: JIYYBQNJKKLWTP-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C2=NC(=CC(=N2)Cl)Cl)Br
Computed Properties
- Exact Mass: 301.90132g/mol
- Monoisotopic Mass: 301.90132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 25.8Ų
2-(4-Bromophenyl)-4,6-dichloropyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-250mg |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 250mg |
¥2999.00 | 2024-07-28 | |
Aaron | AR004ZSG-250mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 250mg |
$311.00 | 2025-02-13 | |
1PlusChem | 1P004ZK4-100mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 95% | 100mg |
$310.00 | 2024-04-21 | |
Aaron | AR004ZSG-100mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 100mg |
$187.00 | 2025-02-13 | |
Aaron | AR004ZSG-1g |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 1g |
$631.00 | 2025-02-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-1g |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 1g |
¥7030.00 | 2024-07-28 | |
Aaron | AR004ZSG-5g |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 97% | 5g |
$2524.00 | 2025-02-13 | |
1PlusChem | 1P004ZK4-250mg |
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro- |
83217-26-9 | 95% | 250mg |
$507.00 | 2024-04-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-100mg |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 100mg |
¥1799.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660042-5g |
2-(4-Bromophenyl)-4,6-dichloropyrimidine |
83217-26-9 | 97% | 5g |
¥24369.00 | 2024-07-28 |
2-(4-Bromophenyl)-4,6-dichloropyrimidine Related Literature
-
Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
-
Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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